Cas no 1804167-97-2 (Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate)

• Product Name: Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate
• CAS No: 1804167-97-2
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• CID: 4958718
• Update Time: 2025-11-01

Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate

• Inchi： 1S/C14H14ClNO3/c1-2-19-14(18)12-4-3-11(13(17)5-7-15)9-10(12)6-8-16/h3-4,9H,2,5-7H2,1H3
• InChI Key： FNMWRZUEILONED-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(=O)OCC)=C(CC#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 374
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate

Research Brief on Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate (CAS: 1804167-97-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate (CAS: 1804167-97-2) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a key building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. This brief summarizes the latest findings related to this compound, focusing on its synthetic utility, mechanistic insights, and emerging therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers optimized a multi-step synthesis using Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate as the pivotal intermediate, achieving a 62% overall yield for the final active pharmaceutical ingredient (API). The chloropropanoyl moiety proved critical for subsequent nucleophilic substitution reactions with various heterocyclic amines, enabling rapid diversification of the inhibitor scaffold.

Structural-activity relationship (SAR) investigations reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives stemming from this intermediate show remarkable selectivity profiles. Molecular docking studies indicate that the cyanomethyl group at the 2-position contributes significantly to binding affinity through unique hydrogen bonding interactions with kinase hinge regions. These findings have spurred interest in this chemical scaffold for next-generation kinase inhibitor development.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the safety profile of handling this intermediate. The 3-chloropropanoyl group's potential lachrymatory effects had previously limited large-scale applications, but 2024 process chemistry reports describe successful kilogram-scale production under controlled flow conditions with enhanced containment measures.

Emerging biological data suggest unexpected applications beyond kinase inhibition. A preclinical study in ACS Chemical Biology identified derivatives of Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate as modulators of protein-protein interactions in the NF-κB pathway. The electron-withdrawing effects of both the cyano and ester groups appear to create an electrophilic center capable of covalent modification of cysteine residues in specific protein targets.

Analytical characterization of this compound has seen significant improvements through recent technological developments. Ultra-high performance liquid chromatography (UHPLC) methods coupled with quadrupole time-of-flight mass spectrometry (Q-TOF MS) now enable precise quantification of both the intermediate and its degradation products during storage and processing, addressing previous challenges with stability monitoring.

Looking forward, the compound's unique structural features continue to inspire novel therapeutic applications. Several patent applications filed in 2024 disclose its incorporation into PROTAC (proteolysis targeting chimera) molecules, where its balanced hydrophobicity and linker compatibility show promise for targeted protein degradation platforms. As research progresses, Ethyl 4-(3-chloropropanoyl)-2-(cyanomethyl)benzoate remains a valuable tool in the medicinal chemist's repertoire, with its full potential yet to be realized.